Cas no 2227920-07-0 ((1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2227920-07-0
• MF: C₉H₇F₃N₄O
• MW: 244.173291444778
• CID: 5997671
• PubChem ID: 165966520
• Update Time: 2025-05-19

(1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• 2227920-07-0
• (1R)-2,2,2-trifluoro-1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethan-1-ol
• EN300-1963398

• Inchi： 1S/C9H7F3N4O/c10-9(11,12)8(17)6-1-2-7(14-3-6)16-5-13-4-15-16/h1-5,8,17H/t8-/m1/s1
• InChI Key： DUYHFXIHOGMWHM-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1=CN=C(C=C1)N1C=NC=N1)O)(F)F

Computed Properties

• Exact Mass: 244.05719535g/mol
• Monoisotopic Mass: 244.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Additional information on (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS No. 2227920-07-0)

The compound (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol (CAS No. 2227920-07-0) is a chiral fluorinated pyridine derivative with a 1,2,4-triazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the pyridine-triazole hybrid scaffold, make it a promising candidate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, AI-driven molecular design, and sustainable synthesis.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated pyridine derivatives?" The answer lies in compounds like (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol, which exhibit enhanced metabolic stability and bioavailability due to the trifluoromethyl group. Researchers are particularly interested in its role as a bioisostere for improving drug efficacy, a topic frequently explored in computational chemistry forums and medicinal chemistry publications.

The synthesis of CAS No. 2227920-07-0 often involves asymmetric catalysis, a hot topic in organic synthesis. Recent advancements in enantioselective reactions have enabled more efficient production of its (1R)-enantiomer, which is crucial for achieving desired biological activity. Discussions on platforms like ResearchGate and PubMed highlight the growing demand for chiral building blocks in drug development, further emphasizing the importance of this compound.

Another trending aspect is the integration of machine learning in predicting the physicochemical properties of such molecules. Tools like AlphaFold and Schrödinger Suite are increasingly used to model the behavior of 1,2,4-triazole-containing compounds, including (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol. This aligns with the broader industry shift toward digital chemistry and high-throughput screening.

Environmental considerations are also paramount. The compound’s fluorine atoms raise questions about its ecological impact, a concern addressed in green chemistry initiatives. Researchers are exploring solvent-free synthesis and catalytic recycling methods to minimize waste, making CAS No. 2227920-07-0 a case study in sustainable chemical production.

In summary, (1R)-2,2,2-trifluoro-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol represents a convergence of cutting-edge research areas: chiral synthesis, fluorine chemistry, and computational drug design. Its versatility and relevance to contemporary scientific challenges ensure its continued prominence in academic and industrial settings.